Cas no 1022859-89-7 (2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione)

2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione is a specialized cyclohexanedione derivative with potential applications in agrochemical and pharmaceutical research. Its structural features, including the 4-chlorophenyl and methyl-substituted cyclohexanedione moieties, contribute to its reactivity and biological activity. This compound may serve as a key intermediate in the synthesis of herbicides or other bioactive molecules due to its ability to interact with enzymatic targets. The presence of the carbonyl and ketone functional groups enhances its versatility in chemical modifications. Its well-defined molecular structure allows for precise control in synthetic pathways, making it a valuable candidate for further development in targeted chemical applications.

2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione structure

1022859-89-7 structure

Product Name:2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione

CAS No:1022859-89-7

MF:C₁₅H₁₅ClO₃

MW:278.730803728104

CID:4676982

Update Time:2025-06-08

2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 2-(2-(4-CHLOROPHENYL)-2-OXOETHYL)-5-METHYLCYCLOHEXANE-1,3-DIONE
- 2-[2-(4-chlorophenyl)-2-oxoethyl]-5-methylcyclohexane-1,3-dione
- 2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione
- Inchi： 1S/C15H15ClO3/c1-9-6-14(18)12(15(19)7-9)8-13(17)10-2-4-11(16)5-3-10/h2-5,9,12H,6-8H2,1H3
- InChI Key： XWDCYCYFWLPUMV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(CC1C(CC(C)CC1=O)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 365
Topological Polar Surface Area: 51.2

2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C170890-0.5mg	2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione	1022859-89-7	0.5mg	$ 50.00	2022-06-06
TRC	C170890-1mg	2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione	1022859-89-7	1mg	$ 80.00	2022-06-06
TRC	C170890-2.5mg	2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione	1022859-89-7	2.5mg	$ 155.00	2022-06-06

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Additional information on 2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione

Comprehensive Overview of 2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione (CAS No. 1022859-89-7)

2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione (CAS No. 1022859-89-7) is a specialized organic compound with a unique molecular structure that combines a cyclohexane-1,3-dione core with a 4-chlorophenyl substituent. This compound has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science due to its versatile chemical properties. Researchers are particularly interested in its potential applications as a building block for synthesizing more complex molecules, owing to its reactive dione and ketone functional groups.

In recent years, the demand for high-purity intermediates like 2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione has surged, driven by advancements in drug discovery and green chemistry. A common question among scientists is how this compound compares to similar dione derivatives in terms of reactivity and stability. Studies suggest that its methyl and chlorophenyl groups contribute to enhanced lipophilicity, making it a candidate for bioactive molecule design. Additionally, its CAS No. 1022859-89-7 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

The synthesis of 2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione typically involves multi-step organic reactions, including Friedel-Crafts acylation and Michael additions. Optimizing these processes for scalability and yield is a hot topic in process chemistry forums. Environmental concerns have also led to explorations of catalyst-free or solvent-free synthetic routes, aligning with the principles of sustainable chemistry. Users often inquire about its spectroscopic data (e.g., NMR, IR) and crystallographic properties, which are critical for quality control in manufacturing.

Beyond synthetic applications, CAS No. 1022859-89-7 has been investigated for its potential in crop protection. Its structural motifs resemble those found in certain herbicides and plant growth regulators, sparking interest in agrochemical innovation. Discussions on platforms like ResearchGate often highlight its structure-activity relationships (SAR) and mode of action in biological systems. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From a commercial perspective, suppliers of 2-(2-(4-Chlorophenyl)-2-oxoethyl)-5-methylcyclohexane-1,3-dione emphasize its high purity grades (>98%) and custom synthesis options to meet diverse research needs. The compound’s safety data (SDS) and storage conditions are also frequently queried, underscoring the importance of handling protocols in laboratories. As the scientific community continues to explore its utility, CAS No. 1022859-89-7 remains a noteworthy subject in chemical innovation.